N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide

• IUPAC Name: N-(10-oxo-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-11-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H9N7O2/c22-12(9-1-4-15-5-2-9)19-20-6-3-11-10(13(20)23)7-16-14-17-8-18-21(11)14/h1-8H,(H,19,22)
• InChI Key: MSXRHCXYZBFHFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)NN2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C14H9N7O2
• Molecular Weight: 307.27 g/mol

Description

N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide, also known as NTRC-824, is a novel small molecule inhibitor that has shown potential in various scientific research applications. This compound is a member of the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine class of compounds and has been synthesized using a variety of methods.

Mechanism of Action

N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide inhibits NQO1 by binding to the enzyme's active site, thereby preventing the enzyme from carrying out its detoxification function. This leads to an accumulation of reactive oxygen species, which can lead to cell death. This compound has also been shown to induce the expression of genes involved in apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of NQO1, this compound has been shown to induce the expression of heat shock proteins and to inhibit the activity of the enzyme thioredoxin reductase. This compound has also been shown to induce autophagy, a process by which cells degrade and recycle damaged or unnecessary cellular components.

Advantages and Limitations for Lab Experiments

One advantage of N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide is its specificity for NQO1, which allows for the selective inhibition of this enzyme without affecting other cellular processes. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for the research and development of N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide. One direction is the optimization of the compound's potency and selectivity, which may involve the synthesis of analogs or modifications to the existing structure. Another direction is the investigation of this compound's potential in the treatment of other diseases, such as neurodegenerative disorders. Finally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and broaden its potential applications.

Scientific Research Applications

N-(6-oxopyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-7(6H)-yl)isonicotinamide has shown potential in various scientific research applications, including as an inhibitor of the enzyme NAD(P)H:quinone oxidoreductase 1 (NQO1). NQO1 is involved in the detoxification of reactive oxygen species and has been implicated in various diseases, including cancer and neurodegenerative disorders. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo, and to enhance the efficacy of chemotherapy drugs.